Cas no 438613-25-3 (6-Bromo-3-chloro-benzo[b]thiophene-2-carboxylic acid hydrazide)

• Product Name: 6-Bromo-3-chloro-benzo[b]thiophene-2-carboxylic acid hydrazide
• CAS No: 438613-25-3
• MF: C₉H₆BrClN₂OS
• MW: 305.578738689423
• CID: 3116505
• Update Time: 2025-05-22

6-Bromo-3-chloro-benzo[b]thiophene-2-carboxylic acid hydrazide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-chloro-benzo[b]thiophene-2-carboxylic acid hydrazide

• Inchi： 1S/C9H6BrClN2OS/c10-4-1-2-5-6(3-4)15-8(7(5)11)9(14)13-12/h1-3H,12H2,(H,13,14)
• InChI Key： IZHDLXIKGGNDIR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=C(C(NN)=O)SC=2C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 6-Bromo-3-chloro-benzo[b]thiophene-2-carboxylic acid hydrazide

Research Update on 6-Bromo-3-chloro-benzo[b]thiophene-2-carboxylic acid hydrazide (CAS: 438613-25-3) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 6-Bromo-3-chloro-benzo[b]thiophene-2-carboxylic acid hydrazide (CAS: 438613-25-3) has recently emerged as a promising scaffold in medicinal chemistry due to its unique structural features and versatile reactivity. This heterocyclic derivative combines the benzo[b]thiophene core with strategically positioned bromo and chloro substituents, along with a reactive hydrazide functional group, making it particularly valuable for drug discovery applications. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility as a building block for kinase inhibitor development. The electron-withdrawing halogen substituents at the 3- and 6-positions were shown to significantly influence the compound's electronic properties, while the hydrazide moiety served as an excellent handle for further derivatization. Through structure-activity relationship (SAR) studies, the research team successfully developed a series of potent and selective inhibitors targeting JAK2 kinase, with lead compounds showing IC50 values in the low nanomolar range.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where 6-Bromo-3-chloro-benzo[b]thiophene-2-carboxylic acid hydrazide served as a precursor for the development of antimicrobial agents. The compound's structural features allowed for efficient conjugation with various heterocyclic systems, resulting in novel derivatives with broad-spectrum activity against both Gram-positive and Gram-negative bacteria. Particularly noteworthy was the compound's ability to overcome certain resistance mechanisms, making it a valuable template for addressing the growing challenge of antibiotic resistance.

Recent synthetic methodology developments have also expanded the utility of this compound. A 2024 publication in Organic Letters described an efficient palladium-catalyzed cross-coupling protocol that enables selective functionalization at the 6-bromo position while preserving the hydrazide functionality. This methodological advance has significantly enhanced the compound's versatility as a synthetic intermediate, allowing for rapid generation of diverse molecular libraries for biological screening.

From a mechanistic perspective, computational studies have provided insights into the compound's unique molecular interactions. Density functional theory (DFT) calculations revealed that the benzo[b]thiophene core adopts a nearly planar conformation, while the hydrazide group can participate in both hydrogen bonding and π-stacking interactions. These properties contribute to the compound's favorable binding characteristics with various biological targets, as demonstrated in recent crystallographic studies of protein-ligand complexes.

In the field of cancer research, derivatives of 6-Bromo-3-chloro-benzo[b]thiophene-2-carboxylic acid hydrazide have shown promising activity against multiple cancer cell lines. A recent study in the European Journal of Medicinal Chemistry reported that certain analogs exhibited potent antiproliferative effects through dual inhibition of tubulin polymerization and histone deacetylase (HDAC) activity. This unique mechanism of action suggests potential applications in overcoming drug resistance in chemotherapy.

The compound's safety profile and pharmacokinetic properties have also been investigated in recent preclinical studies. While the parent compound shows moderate metabolic stability, strategic modifications of the hydrazide moiety have led to significant improvements in oral bioavailability and half-life. These findings, published in recent issues of Drug Metabolism and Disposition, highlight the compound's potential as a starting point for developing clinically viable drug candidates.

Looking forward, researchers anticipate expanding applications of 6-Bromo-3-chloro-benzo[b]thiophene-2-carboxylic acid hydrazide in targeted drug delivery systems. Preliminary work published in Advanced Drug Delivery Reviews suggests that the compound's structure can be adapted for conjugation with various nanocarriers, potentially enabling tissue-specific delivery of therapeutic payloads. This represents an exciting new direction for research involving this versatile chemical scaffold.